Cas no 1289386-74-8 (3-IODOMETHYL-PYRROLIDINE)

• Product Name: 3-IODOMETHYL-PYRROLIDINE
• CAS No: 1289386-74-8
• MF: C₅H₁₀IN
• MW: 211.044073581696
• CID: 822216
• Update Time: 2026-04-29

3-IODOMETHYL-PYRROLIDINE Chemical and Physical Properties

Names and Identifiers

• 3-IODOMETHYL-PYRROLIDINE
• 3-(iodomethyl)pyrrolidine
• 3-Iodomethylpyrrolidine
• AB1009834
• AK-52916
• AM91584
• HT996
• KB-32323

Experimental Properties

• Density: 1.693
• Boiling Point: 212 ºC
• Flash Point: 82 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-IODOMETHYL-PYRROLIDINE

Professional Introduction to 3-IODOMETHYL-PYRROLIDINE (CAS No: 1289386-74-8)

3-IODOMETHYL-PYRROLIDINE, identified by the Chemical Abstracts Service Number (CAS No) 1289386-74-8, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This iodinated pyrrolidine derivative has garnered considerable attention due to its versatile applications in the development of novel bioactive molecules. The compound’s unique structural features, characterized by the presence of an iodine substituent at the methyl position of a pyrrolidine ring, make it a valuable intermediate in synthetic pathways targeting various pharmacological targets.

Thepyrrolidine scaffold is a prominent heterocyclic motif widely recognized for its prevalence in biologically active natural products and synthetic drugs. Its structural flexibility and ability to engage in multiple hydrogen bonding interactions contribute to its prominence in medicinal chemistry. The introduction of an iodine atom at the C3 position of the pyrrolidine ring enhances the electrophilicity of the molecule, facilitating its participation in nucleophilic substitution reactions. This property is particularly advantageous in cross-coupling reactions, which are cornerstone techniques in modern drug discovery.

In recent years, 3-IODOMETHYL-PYRROLIDINE has been extensively utilized in the synthesis of small-molecule inhibitors targeting kinases and other enzyme families implicated in cancer and inflammatory diseases. The iodine moiety serves as an ideal handle for palladium-catalyzed coupling reactions, enabling the construction of complex molecular architectures with high precision. For instance, studies have demonstrated its utility in Suzuki-Miyaura and Stille couplings, which are pivotal for generating biaryl structures found in numerous FDA-approved drugs.

One notable application of 3-IODOMETHYL-PYRROLIDINE is in the development of tyrosine kinase inhibitors (TKIs), a class of compounds that have revolutionized the treatment of malignancies such as chronic myeloid leukemia (CML) and non-small cell lung cancer (NSCLC). The ability to rapidly functionalize the iodinated pyrrolidine core allows medicinal chemists to explore diverse chemical space efficiently. This has led to the identification of novel scaffolds with improved pharmacokinetic profiles and enhanced target engagement.

The compound’s significance extends beyond oncology; it has also been employed in the synthesis of modulators targeting G protein-coupled receptors (GPCRs), which are critical mediators of cellular signaling pathways involved in a wide array of physiological processes. By leveraging 3-IODOMETHYL-PYRROLIDINE as a key building block, researchers have been able to generate potent and selective ligands that exhibit promising preclinical activity in models of neurological disorders and metabolic diseases.

Advances in synthetic methodologies have further underscored the utility of 3-IODOMETHYL-PYRROLIDINE. Recent innovations in transition-metal catalysis have enabled more efficient and scalable preparations of this intermediate, reducing costs and improving accessibility for academic and industrial research programs. Additionally, green chemistry principles have been integrated into synthetic routes, minimizing hazardous waste generation and enhancing sustainability.

The incorporation of computational chemistry techniques has complemented experimental efforts, allowing for rational design of derivatives with optimized properties. Molecular modeling studies have identified key structural determinants that influence binding affinity and selectivity, guiding the iterative optimization process. These computational approaches, coupled with high-throughput screening technologies, have accelerated the discovery pipeline for new therapeutic agents derived from 3-IODOMETHYL-PYRROLIDINE.

In conclusion, 3-IODOMETHYL-PYRROLIDINE (CAS No: 1289386-74-8) represents a cornerstone compound in contemporary medicinal chemistry. Its role as a versatile intermediate enables the construction of intricate molecular frameworks essential for addressing unmet medical needs. As research continues to evolve, it is anticipated that this compound will remain at the forefront of drug discovery efforts, contributing to breakthroughs across multiple therapeutic areas.